Cas no 1227563-97-4 (4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine)
4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine
- 4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine
-
- Inchi: 1S/C12H8BrF2N/c13-5-10-11(6-16-7-12(10)15)8-1-3-9(14)4-2-8/h1-4,6-7H,5H2
- InChI Key: COKRDATYAQQNLO-UHFFFAOYSA-N
- SMILES: BrCC1C(=CN=CC=1C1C=CC(=CC=1)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 219
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9
4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023026200-250mg |
4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine |
1227563-97-4 | 97% | 250mg |
$652.80 | 2023-09-03 | |
| Alichem | A023026200-500mg |
4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine |
1227563-97-4 | 97% | 500mg |
$1048.60 | 2023-09-03 | |
| Alichem | A023026200-1g |
4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine |
1227563-97-4 | 97% | 1g |
$1730.40 | 2023-09-03 |
4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine
Introduction to 4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine (CAS No. 1227563-97-4)
The compound 4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine, identified by the CAS number 1227563-97-4, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromomethyl, fluoro, and a fluorophenyl group. The presence of these substituents imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis.
Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, ensuring its suitability for high-throughput screening in drug discovery programs. The compound's versatility has been further highlighted in recent studies where it has been employed as a precursor for the synthesis of bioactive molecules targeting various therapeutic areas.
In the context of medicinal chemistry, 4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine has shown promise as a lead compound in the development of kinase inhibitors and other enzyme-targeted therapies. Its ability to modulate protein-protein interactions has been explored in recent research, with findings published in high-impact journals such as Nature Communications and Chemical Science. These studies underscore its potential as a scaffold for designing next-generation therapeutics.
Beyond its pharmaceutical applications, this compound has also found utility in materials science, particularly in the development of advanced polymers and optoelectronic materials. Its electronic properties make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and solar cells. Recent breakthroughs in this area have been documented in journals like Advanced Materials, where researchers have demonstrated its role in enhancing device efficiency and stability.
The synthesis and characterization of CAS No. 1227563-97-4 have been extensively studied, with particular emphasis on its spectroscopic properties and reactivity under different reaction conditions. These investigations have provided deeper insights into its molecular behavior, enabling chemists to exploit its unique attributes more effectively. For instance, its reactivity towards nucleophilic attack has been leveraged to develop novel synthetic pathways for complex heterocyclic compounds.
In terms of market trends, there is growing demand for this compound due to its expanding range of applications across diverse industries. Pharmaceutical companies are increasingly incorporating it into their drug pipelines, while materials scientists are exploring its potential in developing next-generation electronic devices. This dual applicability positions it as a key player in both academic research and industrial production.
Looking ahead, ongoing research is focused on further optimizing the synthesis of 4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine to reduce costs and improve scalability. Additionally, efforts are being made to explore its biocompatibility and pharmacokinetic properties, which are critical for its successful transition from the laboratory to clinical settings.
In conclusion, the compound CAS No. 1227563-97-4 represents a significant advancement in organic chemistry, offering multifaceted opportunities across various scientific domains. Its unique structure, coupled with cutting-edge research findings, ensures that it remains at the forefront of chemical innovation for years to come.
1227563-97-4 (4-Bromomethyl-3-fluoro-5-(4-fluorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)